Cas no 1252046-14-2 (1-(4-Bromothiophen-2-yl)-2,2,2-trifluoroethanone)
1-(4-Bromothiophen-2-yl)-2,2,2-trifluoroethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-BROMO-THIOPHEN-2-YL)-2,2,2-TRIFLUORO-ETHANONE
- 1-(4-bromothiophen-2-yl)-2,2,2-trifluoroethanone
- FRLDQRVGRGTWAL-UHFFFAOYSA-N
- STL557141
- BBL103331
- 1-(4-Bromo-thiophen-2-yl)-2,2,2-trifluoro-ethanone, AldrichCPR
- 1-(4-Bromothiophen-2-yl)-2,2,2-trifluoroethan-1-one
- CAC04614
- EN300-1938333
- 1252046-14-2
- SCHEMBL2224044
- MFCD17168376
- CS-0443409
- AKOS005259078
- MS-20599
- 1-(4-Bromothiophen-2-yl)-2,2,2-trifluoroethanone
-
- MDL: MFCD17168376
- Inchi: 1S/C6H2BrF3OS/c7-3-1-4(12-2-3)5(11)6(8,9)10/h1-2H
- InChI Key: FRLDQRVGRGTWAL-UHFFFAOYSA-N
- SMILES: BrC1=CSC(=C1)C(C(F)(F)F)=O
Computed Properties
- Exact Mass: 257.89618g/mol
- Monoisotopic Mass: 257.89618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.3
- XLogP3: 3.4
1-(4-Bromothiophen-2-yl)-2,2,2-trifluoroethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 056535-500mg |
1-(4-Bromo-thiophen-2-yl)-2,2,2-trifluoro-ethanone |
1252046-14-2 | 95% | 500mg |
2485CNY | 2021-05-07 | |
| Apollo Scientific | PC520737-1g |
1-(4-Bromo-thiophen-2-yl)-2,2,2-trifluoro-ethanone |
1252046-14-2 | 97% | 1g |
£232.00 | 2023-09-02 | |
| Apollo Scientific | PC520737-5g |
1-(4-Bromo-thiophen-2-yl)-2,2,2-trifluoro-ethanone |
1252046-14-2 | 97% | 5g |
£792.00 | 2023-09-02 | |
| Apollo Scientific | PC520737-10g |
1-(4-Bromo-thiophen-2-yl)-2,2,2-trifluoro-ethanone |
1252046-14-2 | 97% | 10g |
£1112.00 | 2023-09-02 | |
| TRC | B702783-50mg |
1-(4-Bromothiophen-2-yl)-2,2,2-trifluoroethanone |
1252046-14-2 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B702783-100mg |
1-(4-Bromothiophen-2-yl)-2,2,2-trifluoroethanone |
1252046-14-2 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B702783-500mg |
1-(4-Bromothiophen-2-yl)-2,2,2-trifluoroethanone |
1252046-14-2 | 500mg |
$ 320.00 | 2022-06-06 | ||
| abcr | AB546521-1 g |
1-(4-Bromo-thiophen-2-yl)-2,2,2-trifluoro-ethanone; . |
1252046-14-2 | 1g |
€322.80 | 2023-04-13 | ||
| abcr | AB546521-5 g |
1-(4-Bromo-thiophen-2-yl)-2,2,2-trifluoro-ethanone; . |
1252046-14-2 | 5g |
€986.20 | 2023-04-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 056535-500mg |
1-(4-Bromo-thiophen-2-yl)-2,2,2-trifluoro-ethanone |
1252046-14-2 | 95% | 500mg |
2485.0CNY | 2021-07-13 |
1-(4-Bromothiophen-2-yl)-2,2,2-trifluoroethanone Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on 1-(4-Bromothiophen-2-yl)-2,2,2-trifluoroethanone
1-(4-Bromothiophen-2-yl)-2,2,2-trifluoroethanone (CAS No. 1252046-14-2): A Comprehensive Overview
1-(4-Bromothiophen-2-yl)-2,2,2-trifluoroethanone (CAS No. 1252046-14-2) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique brominated thiophene and trifluoromethyl functionalities, exhibits a range of properties that make it an important building block in the development of novel pharmaceuticals and advanced materials.
The molecular structure of 1-(4-Bromothiophen-2-yl)-2,2,2-trifluoroethanone consists of a brominated thiophene ring attached to a trifluoromethyl ketone moiety. The presence of the bromine atom and the trifluoromethyl group imparts unique chemical and physical properties to the molecule. These features have been extensively studied for their potential applications in various scientific and industrial domains.
In the realm of medicinal chemistry, 1-(4-Bromothiophen-2-yl)-2,2,2-trifluoroethanone has shown promise as a key intermediate in the synthesis of bioactive compounds. Recent research has highlighted its utility in the development of drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The bromine atom and trifluoromethyl group contribute to the enhanced lipophilicity and metabolic stability of these derivatives, making them attractive candidates for drug discovery.
Beyond its applications in pharmaceuticals, 1-(4-Bromothiophen-2-yl)-2,2,2-trifluoroethanone has also found use in materials science. The compound's ability to form stable and functionalized polymers has been explored for applications in electronic devices and sensors. A recent study in the Journal of Polymer Science reported the synthesis of conductive polymers using this compound as a monomer. The resulting materials exhibited excellent electrical conductivity and mechanical stability, making them suitable for use in organic electronics and flexible devices.
The synthetic accessibility of 1-(4-Bromothiophen-2-yl)-2,2,2-trifluoroethanone is another factor contributing to its widespread use. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the reaction of 4-bromothiophene with trifluoroacetyl chloride in the presence of a base. This straightforward synthesis allows for easy scale-up and adaptation to industrial processes.
In addition to its synthetic versatility, 1-(4-Bromothiophen-2-yl)-2,2,2-trifluoroethanone has been studied for its environmental impact. Research has shown that this compound is relatively stable under ambient conditions but can be degraded through advanced oxidation processes. This information is crucial for ensuring its safe handling and disposal in both laboratory and industrial settings.
The future prospects for 1-(4-Bromothiophen-2-yl)-2,2,2-trifluoroethanone are promising. Ongoing research continues to uncover new applications and optimize existing ones. For example, recent advancements in computational chemistry have enabled more accurate predictions of the compound's behavior in complex biological systems. These insights are invaluable for guiding the design of more effective drugs and materials.
In conclusion, 1-(4-Bromothiophen-2-yl)-2,2,2-trifluoroethanone (CAS No. 1252046-14-2) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and versatile properties make it an essential component in the development of novel pharmaceuticals and advanced materials. As research continues to advance, it is likely that new applications and optimizations will further enhance its value and utility.
1252046-14-2 (1-(4-Bromothiophen-2-yl)-2,2,2-trifluoroethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)